Cas no 1337471-83-6 (4-(1-amino-3-hydroxypropyl)benzene-1,2,3-triol)

• Product Name: 4-(1-amino-3-hydroxypropyl)benzene-1,2,3-triol
• CAS No: 1337471-83-6
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 6291988
• PubChem ID: 76220700
• Update Time: 2025-10-28

4-(1-amino-3-hydroxypropyl)benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(1-amino-3-hydroxypropyl)benzene-1,2,3-triol
• 1337471-83-6
• EN300-1841068

• Inchi： 1S/C9H13NO4/c10-6(3-4-11)5-1-2-7(12)9(14)8(5)13/h1-2,6,11-14H,3-4,10H2
• InChI Key： KZBZQZDOLNQNOQ-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1C(CCO)N)O)O

Computed Properties

• Exact Mass: 199.08445790g/mol
• Monoisotopic Mass: 199.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 107Ų

Additional information on 4-(1-amino-3-hydroxypropyl)benzene-1,2,3-triol

Introduction to 4-(1-amino-3-hydroxypropyl)benzene-1,2,3-triol (CAS No. 1337471-83-6)

4-(1-amino-3-hydroxypropyl)benzene-1,2,3-triol, with the CAS number 1337471-83-6, is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular architecture, which includes a benzene ring substituted with a triol group and an amino-hydroxypropyl side chain. The combination of these functional groups endows the molecule with a range of biological activities and chemical properties that make it a valuable candidate for further investigation.

The chemical structure of 4-(1-amino-3-hydroxypropyl)benzene-1,2,3-triol is particularly noteworthy. The presence of the triol group (three hydroxyl groups) on the benzene ring provides multiple sites for hydrogen bonding and solubility in polar solvents. The amino-hydroxypropyl side chain adds further complexity, introducing both amine and hydroxyl functionalities that can participate in various chemical reactions and interactions. This structural diversity makes the compound a promising candidate for drug development, as it can potentially interact with multiple biological targets.

Recent studies have explored the potential therapeutic applications of 4-(1-amino-3-hydroxypropyl)benzene-1,2,3-triol. One area of interest is its anti-inflammatory properties. In vitro experiments have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. These findings suggest that 4-(1-amino-3-hydroxypropyl)benzene-1,2,3-triol may have potential as an anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of 4-(1-amino-3-hydroxypropyl)benzene-1,2,3-triol is in the field of neuroprotection. Preclinical studies have demonstrated that this compound can protect neurons from oxidative stress-induced damage. Oxidative stress is a key factor in the pathogenesis of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. By scavenging free radicals and modulating oxidative stress pathways, 4-(1-amino-3-hydroxypropyl)benzene-1,2,3-triol may offer neuroprotective benefits that could be harnessed for therapeutic purposes.

In addition to its biological activities, the chemical properties of 4-(1-amino-3-hydroxypropyl)benzene-1,2,3-triol are also of interest. The compound exhibits good solubility in water and polar organic solvents, which facilitates its use in various formulations and delivery systems. Its stability under physiological conditions is another advantageous feature, as it ensures that the compound remains active during administration and absorption.

The synthesis of 4-(1-amino-3-hydroxypropyl)benzene-1,2,3-triol has been optimized through several methods to improve yield and purity. One common approach involves the reaction of 4-bromobenzene-1,2,3-triol with 3-amino-1-propanol in the presence of a suitable base and catalyst. This method has been refined to achieve high yields and minimize by-products, making it suitable for large-scale production.

The safety profile of 4-(1-amino-3-hydroxypropyl)benzene-1,2,3-triol has also been evaluated in preclinical studies. Toxicity assessments have shown that the compound has a favorable safety margin when administered at therapeutic doses. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

In conclusion, 4-(1-amino-3-hydroxypropyl)benzene-1,2,3-triol (CAS No. 1337471-83-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities and favorable chemical properties that make it an attractive candidate for drug development. Ongoing research continues to explore its therapeutic applications in areas such as anti-inflammatory treatment and neuroprotection. As more data becomes available from clinical trials, the full extent of its benefits will become clearer.